Cas no 125867-25-6 (2-(2,2-Dimethyl-propionylamino)-nicotinic acid)

2-(2,2-Dimethyl-propionylamino)-nicotinic acid is a specialized organic compound featuring a nicotinic acid core modified with a 2,2-dimethyl-propionylamino substituent. This structure imparts unique reactivity and functional properties, making it valuable in pharmaceutical and agrochemical research. The compound’s sterically hindered amide group enhances stability, while the carboxylic acid moiety allows for further derivatization. Its well-defined molecular architecture is advantageous in the synthesis of bioactive molecules, particularly as an intermediate in drug discovery. High purity and consistent quality ensure reliable performance in synthetic applications. The compound’s balanced lipophilicity and polarity also contribute to its utility in designing compounds with optimized pharmacokinetic profiles.
2-(2,2-Dimethyl-propionylamino)-nicotinic acid structure
125867-25-6 structure
Product name:2-(2,2-Dimethyl-propionylamino)-nicotinic acid
CAS No:125867-25-6
MF:C11H14N2O3
MW:222.24046
MDL:MFCD03659710
CID:91602
PubChem ID:329771330

2-(2,2-Dimethyl-propionylamino)-nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,2-dimethylpropanoyl)amino]nicotinic acid
    • 2-(2,2,2-TRIMETHYLACETAMIDO)NICOTINIC ACID
    • 2-(2,2-dimethylpropanoylamino)pyridine-3-carboxylic acid
    • 2-(2,2-Dimethyl-propionylamino)-nicotinic acid
    • 2-(2,2-dimethylpropanamido)pyridine-3-carboxylic acid
    • 2,6-DIFLUORO-3-NITRO-N-[4-(1,2,3-THIADIAZOL-4-YL)PHENYL]BENZAMIDE
    • 2-pivalamidonicotinic acid
    • 2-pivaloylaminopyridine-3-carboxylic acid
    • RARECHEM AL BE 1233
    • 2-(Pivalamino)nicotinic acid
    • 2-(PIVALOYLAMINO)NICOTINIC ACID
    • DTXSID50381538
    • MFCD03659710
    • AML0031
    • SCHEMBL18640774
    • FT-0610782
    • AS-80115
    • CS-0132241
    • SR-01000644516-1
    • HMS1443C11
    • 3-Pyridinecarboxylicacid,2-[(2,2-dimethyl-1-oxopropyl)amino]-
    • IDI1_015666
    • 2-pivalamidonicotinicacid
    • 2-(2,2-Dimethyl-propionylamino)-nicotinic acid, AldrichCPR
    • CCG-55494
    • 3-PYRIDINECARBOXYLIC ACID, 2-[(2,2-DIMETHYL-1-OXOPROPYL)AMINO]-
    • AB15703
    • 125867-25-6
    • Maybridge3_004279
    • AKOS009159312
    • MDL: MFCD03659710
    • Inchi: InChI=1S/C11H14N2O3/c1-11(2,3)10(16)13-8-7(9(14)15)5-4-6-12-8/h4-6H,1-3H3,(H,14,15)(H,12,13,16)
    • InChI Key: KXLOGMIKCNUSNG-UHFFFAOYSA-N
    • SMILES: CC(C)(C(NC1=C(C(O)=O)C=CC=N1)=O)C

Computed Properties

  • Exact Mass: 222.10000
  • Monoisotopic Mass: 222.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Tautomer Count: 5
  • Topological Polar Surface Area: 79.3A^2
  • Surface Charge: 0

Experimental Properties

  • Density: 1.249
  • Melting Point: 235.2-236.7°C
  • Boiling Point: 449.6°Cat760mmHg
  • Flash Point: 225.7°C
  • PSA: 79.29000
  • LogP: 1.83740

2-(2,2-Dimethyl-propionylamino)-nicotinic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38

2-(2,2-Dimethyl-propionylamino)-nicotinic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2,2-Dimethyl-propionylamino)-nicotinic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D457285-25mg
2-(2,2-Dimethyl-propionylamino)-nicotinic acid
125867-25-6
25mg
$64.00 2023-05-18
TRC
D457285-100mg
2-(2,2-Dimethyl-propionylamino)-nicotinic acid
125867-25-6
100mg
$98.00 2023-05-18
Chemenu
CM364555-250mg
2-(2,2-Dimethyl-propionylamino)-nicotinic acid
125867-25-6 95%
250mg
$68 2022-06-13
abcr
AB167597-5g
2-(2,2-Dimethyl-propionylamino)-nicotinic acid; .
125867-25-6
5g
€844.30 2024-04-20
Aaron
AR000PLO-100mg
3-Pyridinecarboxylic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-
125867-25-6 95%
100mg
$27.00 2025-01-20
1PlusChem
1P000PDC-1g
3-Pyridinecarboxylic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-
125867-25-6 95%
1g
$149.00 2024-07-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1202881-250mg
2-Pivalamidonicotinic acid
125867-25-6 97%
250mg
¥336.00 2024-08-09
Aaron
AR000PLO-5g
3-Pyridinecarboxylic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-
125867-25-6 95%
5g
$457.00 2025-01-20
TRC
D457285-50mg
2-(2,2-Dimethyl-propionylamino)-nicotinic acid
125867-25-6
50mg
$69.00 2023-05-18
TRC
D457285-250mg
2-(2,2-Dimethyl-propionylamino)-nicotinic acid
125867-25-6
250mg
$178.00 2023-05-18

2-(2,2-Dimethyl-propionylamino)-nicotinic acid Production Method

Additional information on 2-(2,2-Dimethyl-propionylamino)-nicotinic acid

Introduction to 2-(2,2-Dimethyl-propionylamino)-nicotinic Acid (CAS No. 125867-25-6) and Its Emerging Applications in Chemical Biology

2-(2,2-Dimethyl-propionylamino)-nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 125867-25-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a nicotinic acid moiety with a 2,2-dimethyl-propionylamino group, endowing it with distinct biochemical properties that make it a promising candidate for various therapeutic and research applications.

The structural composition of 2-(2,2-Dimethyl-propionylamino)-nicotinic acid positions it as a derivative of nicotinic acid, a well-known B vitamin (niacin) that plays a crucial role in energy metabolism and nervous system function. The introduction of the 2,2-dimethyl-propionylamino side chain introduces additional functional groups that may modulate its interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential pharmacological effects. Nicotinic acid and its analogs have been extensively studied for their ability to modulate lipid metabolism, reduce serum cholesterol levels, and improve cardiovascular health. The modification of the nicotinic acid backbone with substituents such as the 2,2-dimethyl-propionylamino group can lead to compounds with enhanced binding affinity or altered pharmacokinetic profiles, which may translate into more effective therapeutic outcomes.

One of the most compelling aspects of 2-(2,2-Dimethyl-propionylamino)-nicotinic acid is its potential role in neurobiology. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which are integral to various neurological processes, including learning, memory, and cognitive function. The structural modifications present in this compound may allow it to selectively target specific nAChR subtypes, thereby offering novel therapeutic strategies for neurological disorders such as Alzheimer's disease and schizophrenia.

Recent studies have begun to explore the anti-inflammatory properties of nicotinic acid derivatives. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The unique chemical profile of CAS No. 125867-25-6 suggests that it may possess anti-inflammatory activity by modulating key inflammatory pathways. Preliminary in vitro experiments have shown promising results regarding its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), indicating its potential as an anti-inflammatory agent.

The compound's potential application in cancer research is another area of active investigation. Emerging evidence suggests that nicotinic acid derivatives can influence cancer cell proliferation and apoptosis by interacting with intracellular signaling pathways. The 2,2-dimethyl-propionylamino group may enhance the compound's ability to penetrate cellular membranes, improving its bioavailability and efficacy. Further research is needed to fully elucidate its mechanisms of action in cancer cells and to determine its potential as an adjunctive therapy in combination with existing treatments.

In the realm of drug development, CAS No. 125867-25-6 represents a valuable scaffold for designing novel bioactive molecules. Its structural features provide a basis for generating libraries of derivatives with tailored pharmacological properties. High-throughput screening (HTS) techniques can be employed to identify analogs with enhanced potency or selectivity against specific biological targets. This approach holds promise for accelerating the discovery of new drugs for diverse therapeutic indications.

The synthesis of 2-(2,2-Dimethyl-propionylamino)-nicotinic acid presents both challenges and opportunities for synthetic chemists. The introduction of complex functional groups necessitates careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks efficiently, which bodes well for future studies on this compound.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy. While CAS No. 125867-25-6 has not yet been approved for any clinical use, ongoing preclinical studies aim to fill this gap by providing comprehensive data on its pharmacological profile. These studies will be critical in determining whether this compound progresses into human trials and ultimately reaches the market as a therapeutic agent.

The broader implications of studying compounds like CAS No. 125867-25-6 extend beyond immediate therapeutic applications. They contribute to our fundamental understanding of biochemical pathways and provide insights into the design principles underlying drug discovery. As research continues to uncover new biological functions and mechanisms, compounds such as this one are likely to play an increasingly important role in advancing medical science.

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.